Cas no 1135-51-9 (1,3,2-Dioxaborolane,2,2'-[1,2-ethanediylbis(oxy)]bis-)

• Product Name: 1,3,2-Dioxaborolane,2,2'-[1,2-ethanediylbis(oxy)]bis-
• CAS No: 1135-51-9
• MF: C₆H₁₂B₂O₆
• MW: 201.777882575989
• CID: 198874
• PubChem ID: 70816
• Update Time: 2025-04-19

1,3,2-Dioxaborolane,2,2'-[1,2-ethanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane,2,2'-[1,2-ethanediylbis(oxy)]bis-
• 2,2'-[ethylenebis(oxy)]bis[1,3,2-dioxaborolane]
• 2-[2-(1,3,2-dioxaborolan-2-yloxy)ethoxy]-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2,2'-(1,2-ethanediylbis(oxy))bis-
• 2,2'-(Ethylenebis(oxy))bis(1,3,2-dioxaborolane)
• 2,2'-[ethane-1,2-diylbis(oxy)]bis(1,3,2-dioxaborolane)
• Boric acid, ethylene glycol ester
• 1,3,2-Dioxaborolane, 2,2'-[1,2-ethanediylbis(oxy)]bis-
• 2-(2-(1,3,2-DIOXABOROLAN-2-YLOXY)ETHOXY)-1,3,2-DIOXABOROLANE
• DTXSID8061555
• QVK3PHM4TX
• UNII-QVK3PHM4TX
• 1135-51-9
• 2,2'-(1,2-ETHANEDIYLBIS(OXY))BIS(1,3,2-DIOXABOROLANE)
• NS00045403
• EINECS 214-493-7

• Inchi： 1S/C6H12B2O6/c1-2-10-7(9-1)13-5-6-14-8-11-3-4-12-8/h1-6H2
• InChI Key： JUHHPHPMDHWWQW-UHFFFAOYSA-N
• SMILES： O1B(OCCOB2OCCO2)OCC1

Computed Properties

• Exact Mass: 200.08916
• Monoisotopic Mass: 202.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• Density: 1.16
• Boiling Point: 162.2°Cat760mmHg
• Flash Point: 51.9°C
• Refractive Index: 1.414
• PSA: 55.38